Cas no 99308-27-7 (2,5-dichloro-1,6-bis(1,2-dichloropropoxy)hexane)

• Product Name: 2,5-dichloro-1,6-bis(1,2-dichloropropoxy)hexane
• CAS No: 99308-27-7
• MF: C₁₂H₂₀Cl₆O₂
• MW: 409.003998756409
• CID: 1992112
• PubChem ID: 57501
• Update Time: 2025-04-21

2,5-dichloro-1,6-bis(1,2-dichloropropoxy)hexane Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-1,6-bis(1,2-dichloropropoxy)hexane
• 99308-27-7
• DICHLORO-1,6-BIS(DICHLOROPROPOXY)HEXANE
• DTXSID00912750

• Inchi： 1S/C12H20Cl6O2/c1-7(13)11(17)19-5-9(15)3-4-10(16)6-20-12(18)8(2)14/h7-12H,3-6H2,1-2H3
• InChI Key： XGCIDIOYLAPUPO-UHFFFAOYSA-N
• SMILES： ClC(COC(C(C)Cl)Cl)CCC(COC(C(C)Cl)Cl)Cl

Computed Properties

• Exact Mass: 407.956496
• Monoisotopic Mass: 405.959446
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 5.5

Experimental Properties

• Density: 1.319
• Boiling Point: 475.1°C at 760 mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.492